Cas no 105355-33-7 (5-4(2-(3-methyl-2-pyridinyl)ethoxy)phenylmethyl-2,4-Thiazolidinedion)

• Product Name: 5-4(2-(3-methyl-2-pyridinyl)ethoxy)phenylmethyl-2,4-Thiazolidinedion
• CAS No: 105355-33-7
• MF: C₁₈H₁₈N₂O₃S
• MW: 342.412123203278
• CID: 2086349
• PubChem ID: 14546515
• Update Time: 2025-11-01

5-4(2-(3-methyl-2-pyridinyl)ethoxy)phenylmethyl-2,4-Thiazolidinedion Chemical and Physical Properties

Names and Identifiers

• 5-(4-(2-(3-Methylpyridin-2-yl)ethoxy)benzyl)thiazolidine-2,4-dione
• 5-[[4-[2-(3-METHYL-2-PYRIDINYL)ETHOXY]PHENYL] METHYL]-2,4-THIAZOLIDINEDIONE
• 5-({4-[2-(3-METHYLPYRIDIN-2-YL)ETHOXY]PHENYL}METHYL)-1,3-THIAZOLIDINE-2,4-DIONE
• SCHEMBL5810603
• 5-[[4-[2-(3-methylpyridin-2-yl)ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
• 105355-33-7
• 5-4(2-(3-methyl-2-pyridinyl)ethoxy)phenylmethyl-2,4-Thiazolidinedion

• Inchi： 1S/C18H18N2O3S/c1-12-3-2-9-19-15(12)8-10-23-14-6-4-13(5-7-14)11-16-17(21)20-18(22)24-16/h2-7,9,16H,8,10-11H2,1H3,(H,20,21,22)
• InChI Key： UFIIPYBZDKGWEI-UHFFFAOYSA-N
• SMILES： S1C(NC(C1CC1C=CC(=CC=1)OCCC1C(C)=CC=CN=1)=O)=O

Computed Properties

• Exact Mass: 342.10381361Da
• Monoisotopic Mass: 342.10381361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 93.6Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 210-211 ºC
• Boiling Point: 570.7±45.0 °C at 760 mmHg
• Flash Point: 299.0±28.7 °C
• Solubility: Almost insoluble (0.023 g/l) (25 º C),
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

5-4(2-(3-methyl-2-pyridinyl)ethoxy)phenylmethyl-2,4-Thiazolidinedion Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-4(2-(3-methyl-2-pyridinyl)ethoxy)phenylmethyl-2,4-Thiazolidinedion

5-4(2-(3-methyl-2-pyridinyl)ethoxy)phenylmethyl-2,4-Thiazolidinedione (CAS No. 105355-33-7): A Comprehensive Overview

The compound 5-4(2-(3-methyl-2-pyridinyl)ethoxy)phenylmethyl-2,4-Thiazolidinedione (CAS No. 105355-33-7) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiazolidinedione core and a pyridinyl ethoxy phenylmethyl moiety, makes it a subject of interest for its potential therapeutic applications. Researchers and industry professionals often search for this compound under variations such as "thiazolidinedione derivatives," "pyridinyl ethoxy phenylmethyl compounds," or "CAS 105355-33-7 applications," reflecting its niche yet growing relevance.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. 5-4(2-(3-methyl-2-pyridinyl)ethoxy)phenylmethyl-2,4-Thiazolidinedione aligns with this trend due to its modular structure, which allows for potential modifications to enhance bioavailability or selectivity. Searches like "thiazolidinedione drug candidates 2024" or "pyridinyl-based bioactive molecules" highlight the compound's intersection with contemporary research hotspots, such as metabolic disorders and enzyme modulation.

The thiazolidinedione group, a hallmark of this molecule, is known for its role in modulating PPAR (peroxisome proliferator-activated receptors), a family of nuclear receptors implicated in glucose and lipid metabolism. This connection has led to inquiries such as "how does thiazolidinedione affect PPARγ?" or "CAS 105355-33-7 mechanism of action." While 5-4(2-(3-methyl-2-pyridinyl)ethoxy)phenylmethyl-2,4-Thiazolidinedione is not yet a household name, its structural kinship to clinically used PPAR agonists underscores its exploratory potential in diabetes research and beyond.

From a synthetic chemistry perspective, the compound's pyridinyl ethoxy side chain introduces steric and electronic complexities that intrigue medicinal chemists. Queries like "synthesis of pyridinyl ethoxy phenylmethyl derivatives" or "optimizing thiazolidinedione scaffolds" reflect the technical challenges and opportunities associated with this class of molecules. The CAS No. 105355-33-7 serves as a critical identifier for researchers sourcing the compound for structure-activity relationship (SAR) studies or high-throughput screening.

Beyond its biochemical allure, 5-4(2-(3-methyl-2-pyridinyl)ethoxy)phenylmethyl-2,4-Thiazolidinedione exemplifies the broader shift toward fragment-based drug design. This approach, which emphasizes the assembly of bioactive fragments like thiazolidinediones and pyridinyl groups, resonates with searches such as "fragment libraries for drug discovery." The compound's dual functionality—combining a hydrogen-bond acceptor/donor (thiazolidinedione) with an aromatic stacking moiety (pyridinyl)—makes it a versatile building block for lead optimization.

In the context of intellectual property and patent landscapes, CAS 105355-33-7 has been referenced in filings related to metabolic disease therapeutics, though its commercial trajectory remains exploratory. This aligns with search trends like "patents on thiazolidinedione analogs" or "emerging small-molecule patents 2024," underscoring the compound's value in competitive R&D environments.

To summarize, 5-4(2-(3-methyl-2-pyridinyl)ethoxy)phenylmethyl-2,4-Thiazolidinedione (CAS No. 105355-33-7) represents a compelling case study in medicinal chemistry innovation. Its structural features and potential applications bridge multiple disciplines, from molecular pharmacology to drug formulation, making it a keyword-rich topic for researchers and industry stakeholders alike.